Cas no 1105245-21-3 (7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide)
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 7-ethoxy-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
- 7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
-
- Inchi: 1S/C20H17N3O6S/c1-3-27-15-9-5-6-12-11-16(28-17(12)15)18(24)21-20-23-22-19(29-20)13-7-4-8-14(10-13)30(2,25)26/h4-11H,3H2,1-2H3,(H,21,23,24)
- InChI Key: BNJHIVBEEHYKGN-UHFFFAOYSA-N
- SMILES: O1C2=C(OCC)C=CC=C2C=C1C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)=O
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2645-1458-2μmol |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-5μmol |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-10μmol |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-20μmol |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-1mg |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-2mg |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-3mg |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-4mg |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-5mg |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2645-1458-10mg |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide |
1105245-21-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
Introduction to Compound with CAS No 1105245-21-3 and Product Name: 7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide
The compound with the CAS number 1105245-21-3 and the product name 7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple functional groups, including an ethoxy moiety, a benzofuran core, and a 1,3,4-oxadiazole ring, makes this compound a promising candidate for further investigation in various therapeutic areas.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Among these, 1,3,4-oxadiazole derivatives have been extensively studied for their ability to modulate various biological pathways. The specific arrangement of atoms in the 7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide molecule contributes to its potential pharmacological properties. The 3-methanesulfonylphenyl group introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the compound. This feature is particularly relevant in the design of molecules that target enzymes or receptors with high specificity.
The benzofuran core is another critical component of this compound. Benzofuran derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of the benzofuran scaffold with the 1,3,4-oxadiazole ring creates a molecule with enhanced potential for interaction with biological targets. This structural configuration has been observed to improve solubility and bioavailability, which are crucial factors in drug development.
In the context of current research trends, there is a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide make it a suitable candidate for this purpose. The presence of multiple aromatic rings and heterocyclic moieties provides numerous opportunities for binding to PPIs. Such interactions are often difficult to target with traditional small molecules due to their complex binding interfaces. However, compounds like this one offer a promising approach to disrupting these interactions and potentially treating diseases associated with aberrant PPIs.
Another area of interest is the development of compounds that can inhibit kinases. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and survival. Dysregulation of kinase activity is implicated in various diseases, most notably cancer. The structural features of 7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide suggest that it may interact with kinase domains or other relevant targets involved in signaling pathways. This potential makes it an attractive candidate for further investigation as a kinase inhibitor or modulator.
The synthesis and characterization of this compound have been carried out using state-of-the-art techniques in organic chemistry. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structure and purity of the compound. These techniques provide detailed information about the molecular structure and dynamics, which are essential for understanding its biological activity.
In addition to its structural features, the compound's chemical properties have been thoroughly evaluated. Solubility studies indicate that it has reasonable solubility in common organic solvents but limited solubility in water. This property can be advantageous in certain applications where solvent-based formulations are preferred over aqueous solutions. Furthermore, stability studies have shown that the compound remains stable under various storage conditions, suggesting its potential for industrial applications.
The biological evaluation of 7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide has begun with initial screening assays aimed at identifying potential biological activities. Preliminary results suggest that the compound exhibits inhibitory activity against certain kinases and may have anti-inflammatory properties. These findings are encouraging and warrant further investigation into its mechanism of action and therapeutic potential.
Future research directions include optimizing the synthesis of this compound to improve yield and scalability. Additionally,investigators aim to explore its interactions with specific biological targets using computational methods such as molecular docking simulations. These simulations can provide insights into how the compound binds to its targets at an atomic level,which is invaluable for designing more effective derivatives.
The development of new drugs is often a lengthy process,requiring extensive testing to ensure safety and efficacy。However,the initial findings with 7-Ethoxy-N-[5-(3-Methanesulfonylphenyl)-1,3,4-Oxadiazol - 2 - yl] - 1 - Benzofuran - 2 - Carboxamide provide a promising starting point for further research。By leveraging its unique structural features,this compound has the potential to contribute significantly to advancements in medicine。
1105245-21-3 (7-ethoxy-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-1-benzofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)